Cas no 1512906-87-4 (5-amino-3-(3-fluoropropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-3-(3-fluoropropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1512906-87-4
• MF: C₈H₁₂FN₃O₂
• MW: 201.198184967041
• CID: 6378118
• PubChem ID: 81107082
• Update Time: 2025-05-19

5-amino-3-(3-fluoropropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-(3-fluoropropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-amino-3-(3-fluoropropyl)-1-methyl-
• EN300-1109138
• 1512906-87-4
• 5-AMINO-3-(3-FLUOROPROPYL)-1-METHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DION+
• AKOS019676569

• Inchi： 1S/C8H12FN3O2/c1-11-5-6(10)7(13)12(8(11)14)4-2-3-9/h5H,2-4,10H2,1H3
• InChI Key： ARCCDBYZHTUBAQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(N)C(=O)N1CCCF

Computed Properties

• Exact Mass: 201.09135480g/mol
• Monoisotopic Mass: 201.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-amino-3-(3-fluoropropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-3-(3-Fluoropropyl)-1-Methyl-1,2,3,4-Tetrahydropyrimidine-2,4-Dione: A Comprehensive Overview

The compound 5-amino-3-(3-fluoropropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by the CAS number 1512906-87-4, is a structurally complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidinediones, which are known for their diverse biological activities and applications in drug design. The presence of the amino group at position 5 and the fluoropropyl substituent at position 3 introduces unique electronic and steric properties that make this compound a subject of interest for researchers.

Recent studies have highlighted the importance of tetrahydropyrimidinediones as scaffolds for developing bioactive molecules. The 5-amino group in this compound is particularly significant as it can act as a nucleophilic site for various chemical reactions or serve as a binding motif for biological targets. The fluorinated propyl chain at position 3 adds a layer of complexity to the molecule's pharmacokinetic profile, potentially enhancing its bioavailability and stability in vivo. These features make 5-amino-3-(3-fluoropropyl)-1-methyl-substituted tetrahydropyrimidinedione an attractive candidate for exploring its role in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes the formation of the tetrahydropyrimidinedione core followed by functionalization at specific positions. Researchers have employed various strategies such as nucleophilic substitution and condensation reactions to achieve the desired substitution pattern. The methyl group at position 1 plays a crucial role in stabilizing the molecule's conformation and may influence its interaction with biological systems.

In terms of biological activity, recent investigations have focused on evaluating the anti-inflammatory and antioxidant properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines and scavenge free radicals, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary pharmacokinetic studies indicate that the fluorinated propyl chain enhances the molecule's solubility and absorption profile compared to its non-fluorinated analogs.

The structural versatility of 5-amino-3-(3-fluoropropyl)-1-methyl-substituted tetrahydropyrimidinedione also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying substituents at different positions on the ring system, researchers can fine-tune the compound's properties to target specific biological pathways or receptors. This approach has been instrumental in identifying lead compounds for various therapeutic areas.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with target proteins at atomic resolution. These studies have revealed key residues that are critical for binding affinity and selectivity. Such information is invaluable for guiding further optimization efforts aimed at improving potency and reducing off-target effects.

In conclusion, 5-amino-3-(3-fluoropropyl)-1-methyl-substituted tetrahydropyrimidinedione represents a promising scaffold for developing innovative therapeutic agents. Its unique structural features and favorable pharmacokinetic properties make it an ideal candidate for further exploration in preclinical studies. As research continues to uncover new insights into its biological activity and mechanism of action, this compound is poised to play a significant role in advancing drug discovery efforts.